Cas no 35439-70-4 (1,7-Naphthalenedisulfonicacid, 2-amino-5-hydroxy-, sodium salt (1:2))

• Product Name: 1,7-Naphthalenedisulfonicacid, 2-amino-5-hydroxy-, sodium salt (1:2)
• CAS No: 35439-70-4
• MF: C₁₀H₇NNa₂O₇S₂
• MW: 363.27462220192
• CID: 314699
• PubChem ID: 118818
• Update Time: 2025-04-19

1,7-Naphthalenedisulfonicacid, 2-amino-5-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthalenedisulfonicacid, 2-amino-5-hydroxy-, sodium salt (1:2)
• disodium,2-amino-5-hydroxynaphthalene-1,7-disulfonate
• Disodium 2-amino-5-hydroxynaphthalene-1,7-disulphonate
• EINECS 252-560-2
• disodium 2-amino-5-hydroxynaphthalene-1,7-disulfonate
• LLV2AJ2JTA
• DTXSID30188921
• 35439-70-4
• NS00089221
• Disodium 2-amino-5-hydroxy-1,7-naphthalenedisulfonate
• 1,7-Naphthalenedisulfonic acid, 2-amino-5-hydroxy-, sodium salt (1:2)
• 1,7-Naphthalenedisulfonic acid, 2-amino-5-hydroxy-, disodium salt

• Inchi： 1S/C10H9NO7S2.2Na/c11-8-2-1-6-7(10(8)20(16,17)18)3-5(4-9(6)12)19(13,14)15;;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• InChI Key： HGDZBCJUCXXHOT-UHFFFAOYSA-L
• SMILES： S(C1C(=CC=C2C(=CC(=CC2=1)S(=O)(=O)[O-])O)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 362.94601
• Monoisotopic Mass: 362.945932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 535
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 160.65